Cas no 121562-07-0 (3-Bromo-5-isopropyl-1,2,4-oxadiazole)

3-Bromo-5-isopropyl-1,2,4-oxadiazole is a heterocyclic compound featuring a bromine substituent at the 3-position and an isopropyl group at the 5-position of the oxadiazole ring. This structure imparts reactivity suitable for further functionalization, making it a valuable intermediate in organic synthesis, particularly in pharmaceutical and agrochemical applications. The bromine moiety allows for cross-coupling reactions, while the isopropyl group contributes to steric and electronic modulation. Its stability under standard conditions ensures ease of handling and storage. The compound is commonly employed in the development of bioactive molecules due to its versatile reactivity profile and compatibility with diverse synthetic methodologies.

3-Bromo-5-isopropyl-1,2,4-oxadiazole structure

121562-07-0 structure

Product Name:3-Bromo-5-isopropyl-1,2,4-oxadiazole

CAS No:121562-07-0

MF:C₅H₇BrN₂O

MW:191.025880098343

MDL:MFCD17078865

CID:1074802

PubChem ID:5323963

Update Time:2025-06-15

3-Bromo-5-isopropyl-1,2,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

- 3-Bromo-5-isopropyl-1,2,4-oxadiazole
- 3-bromo-5-propan-2-yl-1,2,4-oxadiazole
- 3-bromo-5-isopropyl-1,2,4-oxadiazole(SALTDATA: FREE)
- 3-bromo-5-(propan-2-yl)-1,2,4-oxadiazole
- CS-0324779
- AKOS005174518
- AT25812
- ALBB-014790
- MFCD17078865
- 1,2,4-Oxadiazole, 3-bromo-5-(1-methylethyl)-
- SCHEMBL22833202
- WIDCHCHGUKABLQ-UHFFFAOYSA-N
- DB-204430
- 121562-07-0
- InChI=1/C5H7BrN2O/c1-3(2)4-7-5(6)8-9-4/h3H,1-2H
- LS-04704
- MDL： MFCD17078865
- Inchi： 1S/C5H7BrN2O/c1-3(2)4-7-5(6)8-9-4/h3H,1-2H3
- InChI Key： WIDCHCHGUKABLQ-UHFFFAOYSA-N
- SMILES： BrC1=NOC(C(C)C)=N1

Computed Properties

Exact Mass: 189.97421
Monoisotopic Mass: 189.97418g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 9
Rotatable Bond Count: 1
Complexity: 99
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.3
Topological Polar Surface Area: 38.9Å²

Experimental Properties

PSA: 38.92

3-Bromo-5-isopropyl-1,2,4-oxadiazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	B124300-50mg	3-bromo-5-isopropyl-1,2,4-oxadiazole	121562-07-0		50mg	$ 70.00	2022-06-07
TRC	B124300-100mg	3-bromo-5-isopropyl-1,2,4-oxadiazole	121562-07-0		100mg	$ 95.00	2022-06-07
TRC	B124300-500mg	3-bromo-5-isopropyl-1,2,4-oxadiazole	121562-07-0		500mg	$ 365.00	2022-06-07
Chemenu	CM276018-1g	3-Bromo-5-isopropyl-1,2,4-oxadiazole	121562-07-0	95%	1g	$445	2023-11-22
eNovation Chemicals LLC	Y1260289-1g	3-bromo-5-isopropyl-1,2,4-oxadiazole	121562-07-0	95%	1g	$400	2024-06-06
eNovation Chemicals LLC	Y1260289-5g	3-bromo-5-isopropyl-1,2,4-oxadiazole	121562-07-0	95%	5g	$1560	2024-06-06
abcr	AB294221-500 mg	3-Bromo-5-isopropyl-1,2,4-oxadiazole; 95%	121562-07-0		500MG	€373.00	2023-02-21
abcr	AB294221-1 g	3-Bromo-5-isopropyl-1,2,4-oxadiazole; 95%	121562-07-0		1 g	€489.50	2023-07-20
Fluorochem	063108-250mg	3-Bromo-5-isopropyl-1,2,4-oxadiazole	121562-07-0	95%	250mg	￡152.00	2022-03-01
Fluorochem	063108-1g	3-Bromo-5-isopropyl-1,2,4-oxadiazole	121562-07-0	95%	1g	￡294.00	2022-03-01

3-Bromo-5-isopropyl-1,2,4-oxadiazole Related Literature

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Related Categories

Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl bromides

Additional information on 3-Bromo-5-isopropyl-1,2,4-oxadiazole

Research Brief on 3-Bromo-5-isopropyl-1,2,4-oxadiazole (CAS: 121562-07-0): Recent Advances and Applications in Chemical Biology and Pharmaceutical Research

3-Bromo-5-isopropyl-1,2,4-oxadiazole (CAS: 121562-07-0) is a heterocyclic compound that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and potential therapeutic applications. Recent studies highlight its role as a key intermediate in the development of novel pharmacophores and its utility in medicinal chemistry for drug discovery.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic pathways for 3-Bromo-5-isopropyl-1,2,4-oxadiazole, emphasizing its efficient preparation via cyclization reactions involving brominated precursors. The study reported a high yield (85%) under optimized conditions, making it a viable candidate for scalable production. Furthermore, the compound's stability under physiological conditions was confirmed, which is critical for its application in drug development.

In the realm of biological activity, recent research has demonstrated the compound's potential as a modulator of protein-protein interactions (PPIs). A 2024 paper in Bioorganic & Medicinal Chemistry Letters revealed that 3-Bromo-5-isopropyl-1,2,4-oxadiazole exhibits selective binding affinity to certain oncogenic targets, such as MDM2, a protein implicated in cancer progression. These findings suggest its promise as a scaffold for designing small-molecule inhibitors in oncology.

Another area of interest is the compound's role in agrochemical research. A 2023 study in Pest Management Science investigated its derivatives as potential fungicides, showing efficacy against Fusarium species. The study attributed this activity to the oxadiazole ring's ability to disrupt fungal cell membrane integrity, offering a new avenue for crop protection strategies.

Despite these advancements, challenges remain in optimizing the pharmacokinetic properties of 3-Bromo-5-isopropyl-1,2,4-oxadiazole derivatives. Recent computational studies, such as those published in Journal of Chemical Information and Modeling (2024), have employed molecular docking and QSAR models to predict ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) profiles, guiding further structural modifications for improved drug-likeness.

In conclusion, 3-Bromo-5-isopropyl-1,2,4-oxadiazole (CAS: 121562-07-0) represents a multifaceted tool in chemical biology and pharmaceutical research. Its synthetic accessibility, biological activity, and adaptability for diverse applications underscore its value in both academic and industrial settings. Future research should focus on translational studies to bridge the gap between laboratory findings and clinical or agricultural applications.